Cas no 834882-70-1 (2-Octanol, 1-(phenylseleno)-, (2S)-)

2-Octanol, 1-(phenylseleno)-, (2S)- structure
834882-70-1 structure
Product name:2-Octanol, 1-(phenylseleno)-, (2S)-
CAS No:834882-70-1
MF:C14H22OSe
MW:285.28388
CID:670816
PubChem ID:71415328

2-Octanol, 1-(phenylseleno)-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Octanol, 1-(phenylseleno)-, (2S)-
    • DTXSID00834746
    • (2S)-1-(PHENYLSELANYL)OCTAN-2-OL
    • 834882-70-1
    • Inchi: InChI=1S/C14H22OSe/c1-2-3-4-6-9-13(15)12-16-14-10-7-5-8-11-14/h5,7-8,10-11,13,15H,2-4,6,9,12H2,1H3/t13-/m0/s1
    • InChI Key: SBCFFISWKUZABD-ZDUSSCGKSA-N
    • SMILES: CCCCCCC(C[Se]C1=CC=CC=C1)O

Computed Properties

  • Exact Mass: 286.08359g/mol
  • Monoisotopic Mass: 286.08359g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų

2-Octanol, 1-(phenylseleno)-, (2S)- Related Literature

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